

Evoxac® (Cevimeline) Signaling Pathways in Exocrine Glands: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Evoxac*
CAS No.: *153504-69-9*
Cat. No.: *B140704*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cevimeline, marketed as **Evoxac®**, is a cholinergic agonist that alleviates symptoms of xerostomia (dry mouth) and keratoconjunctivitis sicca (dry eyes), particularly in patients with Sjögren's syndrome.[1][2][3] Its therapeutic effects are mediated through the activation of muscarinic acetylcholine receptors, primarily the M1 and M3 subtypes, which are abundantly expressed in exocrine glands.[4] This technical guide provides an in-depth exploration of the molecular signaling pathways initiated by cevimeline in salivary and lacrimal glands. It includes a summary of quantitative data on its efficacy and receptor affinity, detailed experimental protocols for studying its mechanism of action, and visualizations of the core signaling cascades.

Introduction

Sjögren's syndrome is a systemic autoimmune disease characterized by lymphocytic infiltration of exocrine glands, leading to diminished salivary and lacrimal secretion.[5] Cevimeline acts as a parasympathomimetic agent, mimicking the action of acetylcholine to stimulate glandular

secretion.[6] It displays a higher affinity for M1 and M3 muscarinic receptors, which are coupled to Gq proteins, than for M2 receptors, which are prominent in cardiac tissue.[4][7] This receptor selectivity contributes to its therapeutic window. This guide will dissect the downstream signaling events following M1 and M3 receptor activation by cevimeline, leading to fluid and protein secretion from acinar cells of exocrine glands.

Mechanism of Action and Signaling Pathways

Cevimeline's primary mechanism of action involves the activation of M1 and M3 muscarinic acetylcholine receptors on the basolateral membrane of acinar cells in salivary and lacrimal glands.[4] This initiates a cascade of intracellular events culminating in ion and water transport, and protein exocytosis.

G-Protein Coupling and Phospholipase C Activation

Upon binding of cevimeline to M1 and M3 receptors, the associated heterotrimeric G-protein, Gq, is activated. The Gαq subunit dissociates and activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

IP3-Mediated Calcium Release

IP3 diffuses through the cytoplasm and binds to IP3 receptors (IP3R) on the endoplasmic reticulum (ER), which functions as an intracellular calcium store. Salivary and pancreatic acinar cells predominantly express IP3R2 and IP3R3 subtypes.[8][9][10] The binding of IP3 opens these channels, leading to a rapid release of stored calcium into the cytoplasm and a significant increase in intracellular calcium concentration ($[Ca^{2+}]_i$).[11] This initial calcium release often starts at the apical pole of the acinar cell and propagates as a wave towards the basolateral region.[12]

DAG and Protein Kinase C Activation

Simultaneously, DAG remains in the plasma membrane and, in conjunction with the elevated $[Ca^{2+}]_i$, activates protein kinase C (PKC).[13] PKC is a family of serine/threonine kinases that phosphorylate various cellular proteins, thereby modulating a range of cellular processes, including ion channel activity and protein secretion.

Calcium-Activated Ion Channels and Fluid Secretion

The rise in intracellular calcium is the pivotal signal for fluid secretion. It activates several key ion channels:

- **Apical Anion (Cl⁻) Channels:** Increased $[Ca^{2+}]_i$ opens calcium-activated chloride channels, such as TMEM16A, on the apical membrane of the acinar cells.[\[14\]](#) This leads to an efflux of chloride ions into the acinar lumen.
- **Basolateral Potassium (K⁺) Channels:** The elevation of intracellular calcium also activates basolateral potassium channels, including big potassium (BK) and intermediate-conductance potassium (IK) channels.[\[14\]](#) The resulting efflux of potassium ions helps to maintain the electrochemical gradient necessary for sustained chloride secretion.
- **Store-Operated Calcium Entry (SOCE):** The depletion of calcium from the ER is sensed by STIM1 proteins, which then translocate to the plasma membrane and activate Orai1 and TRPC1 channels.[\[11\]](#)[\[12\]](#) This process, known as store-operated calcium entry, provides a sustained influx of extracellular calcium, which is crucial for prolonged glandular secretion.[\[15\]](#)

The net movement of Cl⁻ into the lumen creates a transepithelial negative potential, which drives the paracellular movement of Na⁺ and water, resulting in the secretion of primary saliva or tears.

Protein Secretion

The cevimeline-induced signaling cascade also stimulates the secretion of proteins, such as amylase in saliva.[\[16\]](#) This process is also calcium-dependent and involves the fusion of secretory vesicles with the apical membrane, releasing their contents into the lumen.

Quantitative Data

Table 1: Cevimeline Receptor Affinity and Potency

Receptor Subtype	Parameter	Value (μM)
M1	EC50	0.023 ^[7]
M3	EC50	0.048 ^[7]
M3 (ileum contraction)	EC50	3.5 ^[17]
M3 (trachea contraction)	EC50	3 ^[17]


EC50: Half maximal effective concentration.

Table 2: Clinical Efficacy of Cevimeline in Sjögren's Syndrome

Parameter	Dosage	Result
Salivary Flow	30 mg TID	Statistically significant increase compared to placebo.[2][3]
30 mg single dose	Significant increase in salivary volume at 90, 180, and 240 minutes post-dose.[18]	
Tear Production (Schirmer's Test)	30 mg TID	Statistically significant improvement compared to placebo.[2][3]
20 mg TID	Statistically significant improvement in tear dynamics compared to placebo.[5]	
30 mg TID	Statistically significant increase in tear volume after 8 weeks. [19]	
Subjective Improvement (Dry Mouth)	30 mg TID	Statistically significant improvement.[2]
Subjective Improvement (Dry Eyes)	30 mg TID	Statistically significant improvement.[2]
20 mg TID	Statistically significant improvement.[5]	


TID: Three times a day.

Signaling Pathway and Experimental Workflow Diagrams



[Click to download full resolution via product page](#)

Caption: **Evoxac** (Cevimeline) Signaling Pathway in Exocrine Gland Acinar Cells.



[Click to download full resolution via product page](#)

Caption: General experimental workflow for investigating **Evoxac**'s effects.

Experimental Protocols

Radioligand Binding Assay for Muscarinic Receptor Affinity

This protocol determines the binding affinity (K_i) of cevimeline for muscarinic receptor subtypes.

- Materials:
 - Cell membranes expressing the muscarinic receptor subtype of interest.

- Radioligand (e.g., [^3H]-N-methylscopolamine, [^3H]-NMS).
- Unlabeled cevimeline.
- Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).
- Wash buffer (ice-cold).
- Scintillation cocktail.
- Glass fiber filters.
- Cell harvester and liquid scintillation counter.
- Procedure:
 - Prepare serial dilutions of unlabeled cevimeline.
 - In a 96-well plate, set up triplicate wells for total binding (radioligand only), non-specific binding (radioligand + excess unlabeled antagonist like atropine), and competition binding (radioligand + varying concentrations of cevimeline).[\[20\]](#)
 - Add cell membranes to each well.
 - Incubate to allow binding to reach equilibrium (e.g., 60-90 minutes at 30°C).[\[20\]](#)
 - Terminate the reaction by rapid vacuum filtration through glass fiber filters to separate bound from free radioligand.
 - Wash filters with ice-cold wash buffer.
 - Measure the radioactivity on the filters using a liquid scintillation counter.
- Data Analysis:
 - Calculate specific binding by subtracting non-specific binding from total binding.
 - Plot the percentage of specific binding against the log concentration of cevimeline to generate a competition curve.

- Determine the IC50 value (concentration of cevimeline that inhibits 50% of specific radioligand binding).
- Calculate the Ki value using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + ([L]/K_d))$, where [L] is the concentration of the radioligand and Kd is its dissociation constant.[\[1\]](#)

Intracellular Calcium Measurement with Fura-2 AM

This protocol measures changes in intracellular calcium concentration in response to cevimeline.

- Materials:
 - Isolated exocrine gland acinar cells.
 - Fura-2 AM (cell-permeant calcium indicator).
 - Pluronic F-127.
 - HEPES-buffered saline solution (HBSS).
 - Fluorescence microscope or plate reader with dual-excitation capabilities (340 nm and 380 nm).
- Procedure:
 - Culture isolated acinar cells on coverslips.
 - Prepare a Fura-2 AM loading solution in HBSS, typically containing 2-5 μ M Fura-2 AM and 0.02% Pluronic F-127.[\[21\]](#)[\[22\]](#)
 - Incubate cells with the loading solution for 30-60 minutes at 37°C in the dark.[\[23\]](#)
 - Wash the cells with HBSS to remove extracellular dye and allow for de-esterification of the dye within the cells (approximately 30 minutes).[\[23\]](#)
 - Mount the coverslip in a perfusion chamber on the microscope stage.

- Record baseline fluorescence by alternately exciting the cells at 340 nm and 380 nm and measuring the emission at ~510 nm.
- Perfuse the cells with a solution containing cevimeline at the desired concentration.
- Continue recording the fluorescence changes.
- Data Analysis:
 - Calculate the ratio of the fluorescence intensities at 340 nm and 380 nm (F340/F380).
 - The change in this ratio is proportional to the change in intracellular calcium concentration.
 - The Grynkiewicz equation can be used to calibrate the ratio to absolute calcium concentrations.[\[23\]](#)

Western Blot Analysis of ERK Phosphorylation

This protocol assesses the activation of downstream signaling pathways, such as the MAPK/ERK pathway, following muscarinic receptor stimulation.

- Materials:
 - Isolated exocrine gland acinar cells.
 - Lysis buffer containing protease and phosphatase inhibitors.
 - SDS-PAGE gels and electrophoresis apparatus.
 - PVDF membranes.
 - Transfer apparatus.
 - Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).
 - Primary antibodies (anti-phospho-ERK and anti-total-ERK).
 - HRP-conjugated secondary antibody.

- Enhanced chemiluminescence (ECL) substrate.
- Imaging system.
- Procedure:
 - Culture and serum-starve acinar cells.
 - Stimulate cells with cevimeline for various time points.
 - Lyse the cells in ice-cold lysis buffer.
 - Determine protein concentration of the lysates.
 - Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.[\[24\]](#)[\[25\]](#)
 - Block the membrane with blocking buffer for 1 hour at room temperature.
 - Incubate the membrane with the primary antibody against phospho-ERK overnight at 4°C.
[\[25\]](#)
 - Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
 - Detect the signal using an ECL substrate and an imaging system.
 - Strip the membrane and re-probe with an antibody against total ERK for normalization.[\[26\]](#)
- Data Analysis:
 - Quantify the band intensities for phospho-ERK and total ERK using densitometry software.
 - Normalize the phospho-ERK signal to the total ERK signal for each sample.

Patch-Clamp Electrophysiology for Ion Channel Activity

This protocol directly measures the activity of ion channels in the plasma membrane of acinar cells.

- Materials:
 - Isolated exocrine gland acinar cells.
 - Patch-clamp amplifier and data acquisition system.
 - Micromanipulator and microscope.
 - Glass micropipettes.
 - Intracellular (pipette) and extracellular (bath) solutions.
- Procedure:
 - Prepare isolated acinar cells for patch-clamping.
 - Pull glass micropipettes to a fine tip (resistance of 2-10 M Ω).
 - Fill the pipette with the appropriate intracellular solution.
 - Under microscopic guidance, bring the pipette into contact with the cell membrane and apply gentle suction to form a high-resistance seal (giga-seal).
 - Establish the whole-cell configuration by applying a brief pulse of suction to rupture the membrane patch.
 - Clamp the cell membrane at a specific voltage and record the baseline current.
 - Apply cevimeline to the bath solution to stimulate the cell.
 - Record the changes in whole-cell currents, which reflect the activity of ion channels.
- Data Analysis:
 - Analyze the recorded currents to determine the type of ion channels activated (e.g., by their current-voltage relationship and pharmacology).
 - Measure the amplitude and kinetics of the cevimeline-induced currents.

Conclusion

Cevimeline (**Evoxac®**) effectively stimulates salivary and lacrimal secretion by activating M1 and M3 muscarinic receptors in exocrine glands. This activation triggers a well-defined signaling cascade involving Gq proteins, phospholipase C, IP3, and DAG, leading to a rise in intracellular calcium. This calcium signal is the critical event that orchestrates the opening of apical and basolateral ion channels, driving fluid secretion. The experimental protocols detailed in this guide provide a framework for researchers to further investigate the molecular pharmacology of cevimeline and other muscarinic agonists, aiding in the development of improved therapies for conditions characterized by exocrine gland hypofunction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [benchchem.com](https://www.benchchem.com) [benchchem.com]
- 2. A double-blind, randomized, placebo-controlled study of cevimeline in Sjögren's syndrome patients with xerostomia and keratoconjunctivitis sicca - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. [researchgate.net](https://www.researchgate.net) [researchgate.net]
- 4. Cevimeline | C10H17NOS | CID 25137844 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Therapeutic effect of cevimeline on dry eye in patients with Sjögren's syndrome: a randomized, double-blind clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
- 7. [mdpi.com](https://www.mdpi.com) [mdpi.com]
- 8. [researchgate.net](https://www.researchgate.net) [researchgate.net]
- 9. IP3R deficit underlies loss of salivary fluid secretion in Sjögren's Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
- 10. The type 2 inositol 1,4,5-trisphosphate receptor, emerging functions for an intriguing Ca²⁺-release channel - PMC [pmc.ncbi.nlm.nih.gov]

- 11. Calcium signalling in salivary gland physiology and dysfunction - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30411111/)]
- 12. Ca²⁺ Signaling and Regulation of Fluid Secretion in Salivary Gland Acinar Cells - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30411112/)]
- 13. Reactome | DAG stimulates protein kinase C-delta [reactome.org]
- 14. rupress.org [rupress.org]
- 15. Regulation of calcium in salivary gland secretion - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30411113/)]
- 16. Effect of cevimeline on salivary components in patients with Sjögren syndrome - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30411114/)]
- 17. Cevimeline hydrochloride, M1 and M3 receptor agonist (ab141317) | Abcam [abcam.co.jp]
- 18. Significant Increase in Salivary Substance P Level after a Single Oral Dose of Cevimeline in Humans - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30411115/)]
- 19. researchgate.net [researchgate.net]
- 20. benchchem.com [benchchem.com]
- 21. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
- 22. hellobio.com [hellobio.com]
- 23. moodle2.units.it [moodle2.units.it]
- 24. Antagonism of Muscarinic Acetylcholine Receptors Alters Synaptic ERK Phosphorylation in the Rat Forebrain - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30411116/)]
- 25. benchchem.com [benchchem.com]
- 26. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30411117/)]
- To cite this document: BenchChem. [Evovac® (Cevimeline) Signaling Pathways in Exocrine Glands: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b140704/docs#evovac-cevimeline-signaling-pathways-in-exocrine-glands-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)